6-Fluoro-2H-benzotriazol-5-amine;hydrochloride

• IUPAC Name: 6-fluoro-2H-benzotriazol-5-amine;hydrochloride
• InChI: InChI=1S/C6H5FN4.ClH/c7-3-1-5-6(2-4(3)8)10-11-9-5;/h1-2H,8H2,(H,9,10,11);1H
• InChI Key: BZZOILOQWJVYQO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC2=NNN=C21)F)N.Cl
• Molecular Formula: C6H6ClFN4
• Molecular Weight: 188.59 g/mol
• CAS No.: 2287342-25-8

Description

6-Fluoro-2H-benzotriazol-5-amine;hydrochloride is a useful research compound. Its molecular formula is C6H6ClFN4 and its molecular weight is 188.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Applications

Amine-functionalized sorbents, which could include derivatives similar to 6-Fluoro-2H-benzotriazol-5-amine;hydrochloride, have been explored for their potential in environmental applications, particularly in the removal of persistent and mobile fluoro-organic chemicals like PFAS (Perfluoroalkyl and Polyfluoroalkyl Substances) from water supplies. The effectiveness of these sorbents is attributed to electrostatic interactions, hydrophobic interactions, and the sorbent morphology, suggesting a promising area of research for compounds with similar structures (Ateia et al., 2019).

Medicinal Chemistry

In the realm of medicinal chemistry, derivatives of benzotriazoles, which may share structural similarities with this compound, have been utilized in the synthesis of compounds with potential anticancer activities. These derivatives, particularly when combined with other pharmacophores like benzimidazoles, have shown promise in in vitro anticancer studies. This indicates the potential of this compound derivatives in the development of novel anticancer agents (Yimer & Fekadu, 2015).

Corrosion Inhibition

Benzotriazole and its derivatives have been extensively studied for their corrosion inhibition properties, particularly for metals like copper and steel. The protective mechanisms involve adsorption and formation of complex layers on metal surfaces, which could be relevant for research involving this compound derivatives (Walker, 1976).

Synthesis and Structural Properties

The structural and spectroscopic properties of novel compounds, including those derived from benzotriazoles, have been a subject of scientific investigation. Research in this area could provide valuable insights into the synthesis, characterization, and potential applications of this compound derivatives (Issac & Tierney, 1996).

Safety and Hazards

The safety information for “5-fluoro-1H-1,2,3-benzotriazol-6-amine hydrochloride” includes several hazard statements: H302, H315, H319, H335. These correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The specific safety and hazard information for “6-Fluoro-2H-benzotriazol-5-amine;hydrochloride” is not provided in the retrieved sources.